Cas no 1448429-06-8 (NYC-488, Calpain Inhibitor)

• Product Name: NYC-488, Calpain Inhibitor
• CAS No: 1448429-06-8
• MF: C₁₉H₁₇FN₆O₅S
• MW: 460.438885450363
• CID: 4600462
• PubChem ID: 71660816
• Update Time: 2025-06-15

NYC-488, Calpain Inhibitor Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-3-((S)-1-((1-(4-fluorophenyl)-1 H-1,2,3-triazol-4-yl)methylamino)-1-oxo-3-(thiazol-4-yl)propan-2-ylcarbamoyl)oxirane-2-carboxylic acid
• Calpain Inhibitor-1
• PD139321
• (2S,3S)-3-((S)-1-((1-(4-fluorophenyl)-1H-1,2,3-triazol-4-yl)methylamino)-1-oxo-3-(thiazol-4-yl)propan-2-ylcarbamoyl)oxirane-2-carboxylic acid
• SCHEMBL15155822
• AKOS040756822
• 1448429-06-8
• NYC-488
• IPWMYOJQVHCYRC-JYJNAYRXSA-N
• CS-0255401
• CHEMBL2408899
• NYC-488, Calpain Inhibitor
• DA-66286
• BDBM50437948
• HY-115753
• (2S,3S)-3-[[(2S)-1-[[1-(4-fluorophenyl)triazol-4-yl]methylamino]-1-oxo-3-(1,3-thiazol-4-yl)propan-2-yl]carbamoyl]oxirane-2-carboxylic acid

• Inchi： 1S/C19H17FN6O5S/c20-10-1-3-13(4-2-10)26-7-12(24-25-26)6-21-17(27)14(5-11-8-32-9-22-11)23-18(28)15-16(31-15)19(29)30/h1-4,7-9,14-16H,5-6H2,(H,21,27)(H,23,28)(H,29,30)/t14-,15-,16-/m0/s1
• InChI Key： IPWMYOJQVHCYRC-JYJNAYRXSA-N
• SMILES： O1[C@H](C(N[C@@H](CC2=CSC=N2)C(NCC2=CN(C3=CC=C(F)C=C3)N=N2)=O)=O)[C@H]1C(O)=O

Computed Properties

• Exact Mass: 460.09651700g/mol
• Monoisotopic Mass: 460.09651700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 180Ų

Additional information on NYC-488, Calpain Inhibitor

Comprehensive Overview of NYC-488 (Calpain Inhibitor) and Its CAS No. 1448429-06-8: Mechanism, Applications, and Research Insights

In the rapidly evolving field of biomedical research, NYC-488, also known as Calpain Inhibitor, has emerged as a compound of significant interest due to its potential therapeutic applications. With the CAS No. 1448429-06-8, this small molecule inhibitor targets calpain proteases, which play critical roles in cellular processes such as apoptosis, cytoskeletal remodeling, and signal transduction. Researchers are increasingly focusing on NYC-488 for its neuroprotective, cardioprotective, and anti-inflammatory properties, making it a hot topic in drug discovery forums and scientific publications.

The mechanism of action of NYC-488 revolves around its ability to selectively inhibit calpain enzymes, which are calcium-dependent cysteine proteases. Overactivation of calpains has been linked to pathological conditions like neurodegenerative diseases (e.g., Alzheimer's and Parkinson's), ischemic injuries, and muscular dystrophies. By modulating calpain activity, NYC-488 offers a promising avenue for mitigating cellular damage. Recent studies highlight its efficacy in reducing neuronal death in stroke models, sparking discussions about its potential as a neuroprotective agent.

From an SEO perspective, terms like "NYC-488 buy," "Calpain Inhibitor research," and "CAS 1448429-06-8 supplier" are frequently searched, reflecting the demand for both commercial and academic information. Researchers often seek details on NYC-488 solubility, stability, and in vivo efficacy, underscoring the need for comprehensive data sheets and peer-reviewed studies. Additionally, questions like "How does NYC-488 compare to other calpain inhibitors?" or "What are the side effects of NYC-488?" dominate forums, indicating a gap for detailed, accessible explanations.

In drug development pipelines, NYC-488 is being evaluated for its synergistic effects with existing therapies. For instance, combining it with antioxidants or anti-inflammatory drugs could enhance outcomes in conditions like traumatic brain injury (TBI) or myocardial infarction. The compound's pharmacokinetic profile, including its bioavailability and half-life, is another area of active investigation, with researchers optimizing formulations for clinical trials. Notably, its low toxicity profile in preclinical studies has bolstered confidence in its translational potential.

Beyond therapeutics, NYC-488 is a valuable research tool for studying calpain-dependent pathways. Laboratories utilize it to dissect mechanisms underlying cell motility, membrane repair, and protein degradation. Its specificity distinguishes it from broader protease inhibitors, making it ideal for target validation studies. As CRISPR and omics technologies advance, NYC-488 is increasingly used in high-throughput screens to identify novel calpain substrates and interaction networks.

The market landscape for Calpain Inhibitors like NYC-488 is expanding, driven by rising investments in neurodegenerative and cardiovascular research. Key players are scaling up synthesis to meet demand, with CAS No. 1448429-06-8 listed in major chemical databases. However, challenges such as patent status and manufacturing scalability remain topics of debate. Regulatory hurdles, including FDA approval pathways for calpain-targeting drugs, also influence its commercial trajectory.

In summary, NYC-488 (1448429-06-8) represents a frontier in calpain research, bridging basic science and clinical innovation. Its dual role as a therapeutic candidate and molecular probe underscores its versatility. For researchers and stakeholders, staying updated on its developments—through journals, conferences, and supplier updates—is essential to leveraging its full potential in biomedicine.